4-Bromo-2-cyclobutoxy-1-ethoxy-benzene

• IUPAC Name: 4-bromo-2-cyclobutyloxy-1-ethoxybenzene
• InChI: InChI=1S/C12H15BrO2/c1-2-14-11-7-6-9(13)8-12(11)15-10-4-3-5-10/h6-8,10H,2-5H2,1H3
• InChI Key: DHTPTBSDJIEAAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)OC2CCC2
• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol

Description

4-Bromo-2-cyclobutoxy-1-ethoxy-benzene, also known as 4-BECB, is an aromatic compound containing a benzene ring with an ethoxy substituent and a bromo substituent at the 4th position. It is a colorless, volatile liquid with a sweet, floral odor. It is used in a variety of applications, including in the synthesis of pharmaceuticals and other organic compounds, as a reagent in chemical reactions, and as a solvent for organic compounds.

Future Directions

While specific future directions for BCEB are not mentioned in the available literature, similar compounds have been used in various areas of scientific research. The unique physical and chemical properties of BCEB suggest potential for further exploration in scientific research.

Synthesis routes and methods

Procedure details

The intermediate 5-bromo-2-ethoxy-phenol (15 g, 73.9 mmol) was dissolved in DMF (100 mL) then treated with anhydrous K2CO3 (20.4 g, 148 mmol) followed by the addition of bromocyclobutane (19.1 g, 128 mmol). The reaction was heated at 65° C. for 12 h, then cooled to room temperature, diluted with diethyl ether, and the solution washed with a 1 N aqeuous NaOH solution followed by water. The organic layer was then dried over MgSO4, filtered, and concentrated to afford titled compound as an oil (19.5 g, 90%). 1H NMR (CDCl3) 6.98 (dd, J=8.4, 2.1, 1H), 6.83 (d, J=2.4, 1H), 6.73 (d, J=8.7, 1H), 4.65-4.57 (m, 1H), 4.05 (q, J=7.1, 2H), 2.50-2.42 (m, 2H), 2.30-2.18 (m, 2H), 1.90-1.81 (m, 1H), 1.73-1.63 (m, 1H), 1.44 (t, J=7.1, 3H). 13C NMR 148.2, 147.8, 123.4 (CH), 117.0 (CH), 114.7 (CH), 112.7, 72.5 (CH), 64.8 (CH2), 30.6 (CH2), 14.7 (CH3), 13.1 (CH2). LC/MS (Method B) 4.18 min, [M+1]+ 271/273.